Cas no 14246-24-3 (DL-Phenylalanine-2-d1)

• Product Name: DL-Phenylalanine-2-d1
• CAS No: 14246-24-3
• MF: C₉H₁₁NO₂
• MW: 166.19530415535
• MDL: MFCD01074005
• CID: 120262
• Update Time: 2025-04-18

DL-Phenylalanine-2-d1 Chemical and Physical Properties

Names and Identifiers

• Phenylalanine-a-d (9CI)
• DL-PHENYLALANINE-2-D1
• DL-Phenylalanine-d1
• DL-Phenylalanine-2-d1

• MDL： MFCD01074005
• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i4D
• InChI Key： COLNVLDHVKWLRT-QYKNYGDISA-N
• SMILES： OC(C(CC1C=CC=CC=1[2H])N)=O

Computed Properties

• Exact Mass: 167.09157
• Monoisotopic Mass: 166.085
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32